5-Iodo-2'-deoxycytidine
5-Iodo-2'-deoxycytidine
Ibacitabine is a pyrimidine 2'-deoxyribonucleoside.
Ibacitabine is an iodinated analog of deoxycytidine used topically in the treatment of herpes labialis.
Ibacitabine is an iodinated analog of deoxycytidine used topically in the treatment of herpes labialis.
Brand Name:
Vulcanchem
CAS No.:
611-53-0
VCID:
VC0530284
InChI:
InChI=1S/C9H12IN3O4/c10-4-2-13(9(16)12-8(4)11)7-1-5(15)6(3-14)17-7/h2,5-7,14-15H,1,3H2,(H2,11,12,16)
SMILES:
C1C(C(OC1N2C=C(C(=NC2=O)N)I)CO)O
Molecular Formula:
C9H12IN3O4
Molecular Weight:
353.11 g/mol
5-Iodo-2'-deoxycytidine
CAS No.: 611-53-0
Inhibitors
VCID: VC0530284
Molecular Formula: C9H12IN3O4
Molecular Weight: 353.11 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.

Description | Ibacitabine is a pyrimidine 2'-deoxyribonucleoside. Ibacitabine is an iodinated analog of deoxycytidine used topically in the treatment of herpes labialis. |
---|---|
CAS No. | 611-53-0 |
Product Name | 5-Iodo-2'-deoxycytidine |
Molecular Formula | C9H12IN3O4 |
Molecular Weight | 353.11 g/mol |
IUPAC Name | 4-amino-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidin-2-one |
Standard InChI | InChI=1S/C9H12IN3O4/c10-4-2-13(9(16)12-8(4)11)7-1-5(15)6(3-14)17-7/h2,5-7,14-15H,1,3H2,(H2,11,12,16) |
Standard InChIKey | WEVJJMPVVFNAHZ-UHFFFAOYSA-N |
Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=C(C(=NC2=O)N)I)CO)O |
SMILES | C1C(C(OC1N2C=C(C(=NC2=O)N)I)CO)O |
Canonical SMILES | C1C(C(OC1N2C=C(C(=NC2=O)N)I)CO)O |
Appearance | Solid powder |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 2'-deoxy-5-iodocytidine 5-iodo-2'-deoxycytidine 5-iodo-2'-deoxycytidine, 125I-labeled 5-iododeoxycytidine iododeoxycytidine |
Reference | 1: Serpentier-Daude A, Collet E, Didier AF, Touraud JP, Sgro C, Lambert D. [Contact dermatitis to topical antiviral drugs]. Ann Dermatol Venereol. 2000 Feb;127(2):191-3. French. PubMed PMID: 10739980. |
PubChem Compound | 352555 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume